Cas no 923281-67-8 (5-bromo-2-methoxy-4-methylbenzaldehyde)

• Product Name: 5-bromo-2-methoxy-4-methylbenzaldehyde
• CAS No: 923281-67-8
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD21234728
• CID: 737897
• PubChem ID: 65440854
• Update Time: 2025-10-12

5-bromo-2-methoxy-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-bromo-2-methoxy-4-methyl-
• 5-bromo-2-methoxy-4-methylbenzaldehyde
• 5-Bromo-2-methoxy-4-methyl-benzaldehyde
• F8884-0496
• E92080
• MFCD21234728
• 923281-67-8
• DTXSID30734886
• SCHEMBL4599824
• EN300-1265851
• XPPKFEJWOOFGIK-UHFFFAOYSA-N
• AKOS014777765
• DB-107423

• MDL： MFCD21234728
• Inchi： 1S/C9H9BrO2/c1-6-3-9(12-2)7(5-11)4-8(6)10/h3-5H,1-2H3
• InChI Key： XPPKFEJWOOFGIK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=C(C=C1C)OC

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 5-bromo-2-methoxy-4-methylbenzaldehyde

Comprehensive Guide to 5-Bromo-2-methoxy-4-methylbenzaldehyde (CAS No. 923281-67-8): Properties, Applications, and Industry Insights

5-Bromo-2-methoxy-4-methylbenzaldehyde (CAS No. 923281-67-8) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This brominated aromatic aldehyde features a unique molecular structure, combining a methoxy group and a methyl substituent, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for this compound under keywords like "5-bromo-2-methoxy-4-methylbenzaldehyde synthesis", "CAS 923281-67-8 suppliers", and "brominated benzaldehyde derivatives", reflecting its growing demand in R&D.

The compound’s significance is underscored by its role as a key intermediate in the synthesis of bioactive molecules. Recent trends highlight its use in developing antimicrobial agents and photoactive materials, aligning with global interests in sustainable chemistry and green synthesis. Questions such as "How to purify 5-bromo-2-methoxy-4-methylbenzaldehyde?" or "What solvents are compatible with CAS 923281-67-8?" are common among users, indicating a need for practical handling guidelines. Its low toxicity profile and stability under ambient conditions further boost its adoption in lab-scale and industrial processes.

From a technical perspective, 5-bromo-2-methoxy-4-methylbenzaldehyde exhibits a melting point range of 85–88°C and a molecular weight of 229.06 g/mol. Its UV-Vis absorption properties make it suitable for applications in organic electronics, particularly in the design of OLEDs and sensors. The compound’s electrophilic aromatic substitution reactivity also facilitates modifications at the bromo and aldehyde positions, enabling tailored derivatives for niche applications. Searches for "5-bromo-2-methoxy-4-methylbenzaldehyde NMR spectra" or "CAS 923281-67-8 HPLC methods" reflect the analytical rigor required for quality control.

Innovations in catalysis and flow chemistry have further expanded the utility of this compound. For instance, its incorporation into multicomponent reactions (MCRs) accelerates the production of heterocyclic scaffolds, a hotspot in drug discovery. Environmental considerations drive queries like "Is 5-bromo-2-methoxy-4-methylbenzaldehyde biodegradable?", emphasizing the need for eco-friendly disposal protocols. Manufacturers increasingly highlight batch-to-batch consistency and regulatory compliance (e.g., REACH, FDA) to meet customer expectations.

In summary, 5-bromo-2-methoxy-4-methylbenzaldehyde (CAS No. 923281-67-8) bridges academic research and industrial innovation. Its structural versatility, coupled with rising demand for high-purity intermediates, positions it as a critical component in modern synthetic chemistry. Future explorations may focus on scalable synthesis routes and novel applications in energy storage or nanotechnology, answering user queries like "Next-gen uses of brominated benzaldehydes".